Cas no 573994-60-2 (3-Chloro-N-cyclopropylpropanamide)

• Product Name: 3-Chloro-N-cyclopropylpropanamide
• CAS No: 573994-60-2
• MF: C₆H₁₀ClNO
• MW: 147.602700710297
• MDL: MFCD01336504
• CID: 875819
• PubChem ID: 4991895
• Update Time: 2025-06-26

3-Chloro-N-cyclopropylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-cyclopropylpropanamide
• 3-chloro-N-cyclopropylpropanamide(SALTDATA: FREE)
• AC1NLWSH
• AC1Q3UGC
• Ambcb5694825
• CTK5A6791
• MolPort-004-310-908
• SureCN671421
• MFCD01336504
• F79867
• SCHEMBL671421
• BS-38338
• DA-18583
• Z239813448
• 3-Chloro-N-cyclopropylpropanamide, AldrichCPR
• AKOS000150611
• 573994-60-2
• CS-0453744
• EN300-32016
• YXA99460
• DTXSID80407316

• MDL： MFCD01336504
• Inchi： 1S/C6H10ClNO/c7-4-3-6(9)8-5-1-2-5/h5H,1-4H2,(H,8,9)
• InChI Key： PEEXBRLULOKKGS-UHFFFAOYSA-N
• SMILES： ClCCC(NC1CC1)=O

Computed Properties

• Exact Mass: 147.04500
• Monoisotopic Mass: 147.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.16
• Melting Point: 102-104 °C
• Boiling Point: 309.6°C at 760 mmHg
• Flash Point: 141.1°C
• Refractive Index: 1.487
• PSA: 29.10000
• LogP: 1.28480
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Chloro-N-cyclopropylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Chloro-N-cyclopropylpropanamide

3-Chloro-N-cyclopropylpropanamide (CAS No. 573994-60-2): A Comprehensive Overview

3-Chloro-N-cyclopropylpropanamide (CAS No. 573994-60-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, classified under the broader category of amides, is characterized by its chlorinated propanamide structure and the presence of a cyclopropyl group, which contributes to its distinctive reactivity and functionality.

The molecular formula of 3-Chloro-N-cyclopropylpropanamide is C₉H₁₂ClN, with a molecular weight of approximately 181.64 g/mol. Its structure consists of a central propanamide chain (CH₂CH₂CONH-) substituted with a chlorine atom at the third position and a cyclopropyl group attached to the nitrogen atom. This combination of functional groups makes it an interesting candidate for both academic research and industrial applications.

Recent studies have highlighted the potential of 3-Chloro-N-cyclopropylpropanamide in the field of catalytic chemistry. Researchers have explored its role as a ligand in transition metal-catalyzed reactions, particularly in the synthesis of complex organic molecules. The cyclopropyl group, known for its ring strain and reactivity, has been shown to enhance the catalytic activity of certain metal complexes, making this compound a valuable tool in modern organic synthesis.

In addition to its catalytic applications, 3-Chloro-N-cyclopropylpropanamide has also been investigated for its biological activity. Preclinical studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes, making it a potential lead compound for drug discovery efforts. However, further research is required to fully understand its pharmacokinetic properties and safety profile.

The synthesis of 3-Chloro-N-cyclopropylpropanamide typically involves multi-step processes, often starting from readily available starting materials such as propionitrile or chloropropionitrile. One common approach involves the nucleophilic substitution of a chlorinated alkane with an amine derivative, followed by subsequent functionalization steps to introduce the cyclopropyl group. The reaction conditions, including temperature, solvent, and catalyst selection, play a critical role in determining the yield and purity of the final product.

From an environmental perspective, understanding the degradation pathways and ecological impact of 3-Chloro-N-cyclopropylpropanamide is essential for its sustainable use. Recent environmental studies have focused on its biodegradability under various conditions, including aerobic and anaerobic microbial degradation. These studies aim to assess its potential risks to aquatic ecosystems and guide regulatory decisions regarding its use in industrial settings.

Looking ahead, the demand for compounds like 3-Chloro-N-cyclopropylpropanamide is expected to grow as industries increasingly seek innovative solutions for complex chemical challenges. Its unique combination of functional groups positions it as a promising candidate for future research in areas such as material science, pharmaceuticals, and agrochemicals.

In conclusion, 3-Chloro-N-cyclopropylpropanamide (CAS No. 573994-60-2) is a multifaceted compound with significant potential across diverse applications. As researchers continue to explore its properties and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing modern chemistry.